Cas no 1171335-54-8 (1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine)

1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine structure
1171335-54-8 structure
Product Name:1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine
CAS No:1171335-54-8
MF:C20H25N3O2S
MW:371.496403455734
CID:6076312
PubChem ID:44068527
Update Time:2025-07-25

1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine
    • cyclopentyl-[4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone
    • F5496-0239
    • AKOS024511203
    • 1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
    • cyclopentyl(4-(5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
    • 1171335-54-8
    • VU0645310-1
    • Inchi: 1S/C20H25N3O2S/c1-25-17-9-5-4-8-16(17)19-22-21-18(26-19)14-10-12-23(13-11-14)20(24)15-6-2-3-7-15/h4-5,8-9,14-15H,2-3,6-7,10-13H2,1H3
    • InChI Key: SXHVJYRMBXJELK-UHFFFAOYSA-N
    • SMILES: C(C1CCCC1)(N1CCC(C2=NN=C(C3=CC=CC=C3OC)S2)CC1)=O

Computed Properties

  • Exact Mass: 371.16674822g/mol
  • Monoisotopic Mass: 371.16674822g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 83.6Ų

1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5496-0239-2μmol
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
1171335-54-8
2μmol
$85.5 2023-09-10
Life Chemicals
F5496-0239-5μmol
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
1171335-54-8
5μmol
$94.5 2023-09-10
Life Chemicals
F5496-0239-10μmol
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
1171335-54-8
10μmol
$103.5 2023-09-10
Life Chemicals
F5496-0239-20μmol
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
1171335-54-8
20μmol
$118.5 2023-09-10
Life Chemicals
F5496-0239-1mg
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
1171335-54-8
1mg
$81.0 2023-09-10
Life Chemicals
F5496-0239-2mg
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
1171335-54-8
2mg
$88.5 2023-09-10
Life Chemicals
F5496-0239-3mg
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
1171335-54-8
3mg
$94.5 2023-09-10
Life Chemicals
F5496-0239-4mg
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
1171335-54-8
4mg
$99.0 2023-09-10
Life Chemicals
F5496-0239-5mg
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
1171335-54-8
5mg
$103.5 2023-09-10
Life Chemicals
F5496-0239-10mg
1-cyclopentanecarbonyl-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine
1171335-54-8
10mg
$118.5 2023-09-10

1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine Related Literature

Additional information on 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine

Introduction to 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine (CAS No. 1171335-54-8)

1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1171335-54-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural framework of this molecule incorporates several key functional groups, including a cyclopentanecarbonyl moiety, a thiadiazole ring system, and a piperidine ring, which collectively contribute to its distinctive chemical and pharmacological characteristics.

The cyclopentanecarbonyl group in 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine serves as an important pharmacophore, influencing both the solubility and metabolic stability of the compound. This group is often employed in drug design to enhance binding affinity and selectivity. The thiadiazole ring system is another critical component, known for its ability to modulate various biological pathways. Thiadiazoles have been widely studied for their potential in treating a range of diseases, including infectious disorders and inflammatory conditions. The presence of the 2-methoxyphenyl group further enhances the compound's complexity and functionality, contributing to its unique interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine has emerged as a promising candidate in this context. Its multifaceted structure allows for selective interaction with biological receptors, making it a potential lead compound for the development of new drugs. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease progression. This has sparked interest among researchers who are exploring its potential applications in treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

The synthesis of 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 2-methoxybenzaldehyde and 1-cyclopentanecarbonyl chloride. These intermediates are then coupled through condensation reactions to form the thiadiazole core. Subsequent functionalization steps introduce the piperidine ring, resulting in the final target molecule. The synthetic route is designed to maximize yield and purity while minimizing byproduct formation. Advanced techniques such as chromatography and spectroscopic methods are employed to ensure high-quality final product.

The pharmacological profile of 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine has been extensively evaluated through in vitro and in vivo studies. These studies have revealed several interesting properties that make it a valuable candidate for drug development. For instance, the compound has shown potent inhibitory effects on certain kinases associated with cancer cell proliferation. Additionally, it exhibits anti-inflammatory properties by modulating cytokine production and immune cell function. These findings suggest that this molecule could be developed into a therapeutic agent for treating various inflammatory diseases.

The potential therapeutic applications of 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine extend beyond oncology and inflammation. Research is ongoing to explore its efficacy in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Furthermore, its interaction with neurotransmitter receptors suggests potential applications in treating neurological conditions associated with neurotransmitter imbalances.

The safety profile of 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine is another critical aspect that has been thoroughly investigated. Preclinical studies have assessed its toxicity profile across various animal models. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety implications before human clinical trials can commence.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. The case of 1-cyclopentanecarbonyl-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine exemplifies how interdisciplinary approaches can lead to the discovery of new drugs with significant therapeutic potential. By combining traditional organic synthesis techniques with modern biotechnological methods such as high-throughput screening and computational modeling, researchers can accelerate the drug discovery process.

In conclusion, 1-cyclopentanecarbonyl-4...-5-(2-methoxy)-phenyl-,
...
...
...
...
...
...
...
...
...
...
...
...
..., identified by its CAS numberCAS No., represents a significant advancement in pharmaceutical chemistry.

The unique structural features
of this compound
make it
a promising candidate
for further research
and development.
With ongoing studies exploring
its therapeutic potential
in various diseases,
this molecule holds
great promise for improving
human health.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD